Cas no 2757925-77-0 ([3,3-Difluoro-1-(methoxymethyl)cyclobutyl]methyl 4-methylbenzene-1-sulfonate)

• Product Name: [3,3-Difluoro-1-(methoxymethyl)cyclobutyl]methyl 4-methylbenzene-1-sulfonate
• CAS No: 2757925-77-0
• MF: C₁₄H₁₈F₂O₄S
• MW: 320.352130413055
• CID: 5817065
• PubChem ID: 165978870
• Update Time: 2023-11-20

[3,3-Difluoro-1-(methoxymethyl)cyclobutyl]methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37153020
• [3,3-difluoro-1-(methoxymethyl)cyclobutyl]methyl 4-methylbenzene-1-sulfonate
• 2757925-77-0
• [3,3-Difluoro-1-(methoxymethyl)cyclobutyl]methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C14H18F2O4S/c1-11-3-5-12(6-4-11)21(17,18)20-10-13(9-19-2)7-14(15,16)8-13/h3-6H,7-10H2,1-2H3
• InChI Key： UESDTPBHNFUKKE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1(COC)CC(C1)(F)F

Computed Properties

• Exact Mass: 320.08938655g/mol
• Monoisotopic Mass: 320.08938655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61Ų